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Compound of Interest

Compound Name:
N-(3-Amino-4-

methoxyphenyl)acetamide

Cat. No.: B160866 Get Quote

An In-depth Technical Guide on the Physical Properties of N-(3-Amino-4-
methoxyphenyl)acetamide

This technical guide provides a comprehensive overview of the known physical and chemical

properties of N-(3-Amino-4-methoxyphenyl)acetamide (CAS No: 6375-47-9). The information

is curated for researchers, scientists, and professionals in drug development and fine chemical

synthesis. This document includes a summary of quantitative data, detailed experimental

protocols for property determination, and a visualization of a common synthesis workflow.

Physical and Chemical Properties
N-(3-Amino-4-methoxyphenyl)acetamide is an aromatic amine and acetamide derivative. Its

physical properties have been reported across various sources, with some variations noted. A

summary of these properties is presented below.
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Property Value Source(s)

Molecular Formula C₉H₁₂N₂O₂ [1][2]

Molecular Weight 180.20 g/mol [1][2][3]

Appearance
White to Gray to Brown

powder/crystal
[2]

Melting Point 108-109 °C [1][2]

Boiling Point
313.03 °C (rough estimate) to

607.2 °C at 760 mmHg
[1][2]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 199.2 ± 25.9 °C [1]

Solubility Soluble in Methanol [2]

pKa (Predicted) 14.23 ± 0.70 [2]

Refractive Index 1.608 [1]

Experimental Protocols
While specific experimental reports for the characterization of N-(3-Amino-4-
methoxyphenyl)acetamide are not detailed in publicly available literature, the following

standard methodologies are applicable for determining the key physicochemical properties of

aromatic amide compounds.[4]

Melting Point Determination
The melting point is a crucial indicator of a solid crystalline substance's purity.

Apparatus: Calibrated digital melting point apparatus, capillary tubes.

Sample Preparation: A small quantity of the purified, dry compound is finely powdered. This

powder is then packed into a capillary tube to a height of 2-3 mm.[4]

Procedure:
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The capillary tube containing the sample is placed into the heating block of the apparatus.

The temperature is increased rapidly to about 15-20 °C below the expected melting point.

The heating rate is then reduced to a steady 1-2 °C per minute to allow for thermal

equilibrium.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted into a clear liquid.

Boiling Point Determination (Micro Method)
The boiling point is a key physical constant for a liquid. For high-boiling-point solids like this

compound, determination is often performed under reduced pressure, but this micro method is

suitable for small quantities.

Apparatus: Thiele tube or similar micro boiling point apparatus, small test tube, capillary tube

(sealed at one end), thermometer, heating bath (e.g., silicone oil).[4]

Procedure:

A small amount of the substance is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

open end down.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is heated in the Thiele tube. As the temperature rises, air trapped in the

capillary tube will bubble out.

Heating is continued until a steady stream of bubbles emerges from the capillary.

The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.
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pKa Determination (Potentiometric Titration)
This method is used to determine the acid dissociation constant (pKa) of the amino group.

Apparatus: Calibrated pH meter, burette, beaker, magnetic stirrer.

Methodology:

Solution Preparation: A precise concentration of the compound is dissolved in a suitable

solvent, typically a water-methanol mixture.[4]

Titration: The solution is titrated against a standardized solution of a strong acid, such as

Hydrochloric Acid (HCl), added in small, known increments from the burette.[4]

pH Measurement: The pH of the solution is recorded after each addition of the titrant,

allowing the solution to stabilize before each reading.[4]

Data Analysis: A titration curve is generated by plotting the measured pH against the

volume of titrant added. The pKa is determined from the pH at the half-equivalence point

of the curve.

Logical Workflow: Chemical Synthesis
N-(3-Amino-4-methoxyphenyl)acetamide is a key intermediate in the synthesis of various

disperse dyes.[2][5] A common and efficient synthesis route involves a multi-step process

starting from 2,4-dinitroanisole. This workflow illustrates the sequential chemical

transformations required to produce the target compound with high purity and yield.[2]
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Step 1: Selective Reduction

Step 2: Acylation

Step 3: Final Reduction

2,4-Dinitroanisole
(Starting Material)

Hydrogenation
(H₂, Pd/C Catalyst)

  Methanol Solvent

2-Amino-4-nitroanisole
(Intermediate)

N-(2-Amino-4-nitrophenyl)acetamide
(Intermediate)

Acetic Anhydride

Hydrogenation
(H₂, Raney Nickel Catalyst)

  Methanol or Ethanol Solvent

N-(3-Amino-4-methoxyphenyl)acetamide
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(3-Amino-4-methoxyphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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